94-80-4

Butyl 2,4-dichlorophenoxyacetate

In Stock

• CAS RN:
• 94-80-4

• Formula:
• C12H14Cl2O3

• InChI:
• InChI=1S/C12H14Cl2O3/c1-2-3-6-16-12(15)8-17-11-5-4-9(13)7-10(11)14/h4-5,7H,2-3,6,8H2,1H3

• InChIKey:
• UQMRAFJOBWOFNS-UHFFFAOYSA-N

• 2,4-D-1-butyl ester is a chlorophenoxy acid herbicide primarily used to control the growth of broad-leaved weeds.
  2,4-d, n-butyl ester is a clear colorless to light brown liquid. (NTP, 1992)
  

1,5,9-Triazacyclododecane

In Stock

• CAS RN:
• 294-80-4

• Formula:
• C9H21N3

• InChI:
• InChI=1S/C9H21N3/c1-4-10-6-2-8-12-9-3-7-11-5-1/h10-12H,1-9H2

• InChIKey:
• VQFZKDXSJZVGDA-UHFFFAOYSA-N

• 1,5,9-Triazacyclododecane is a useful research compound. Its molecular formula is C9H21N3 and its molecular weight is 171.28 g/mol. The purity is usually 95%.

1-Bromo-2-chlorobenzene

In Stock

• CAS RN:
• 694-80-4

• Formula:
• C6H4BrCl

• InChI:
• InChI=1S/C6H4BrCl/c7-5-3-1-2-4-6(5)8/h1-4H

• InChIKey:
• QBELEDRHMPMKHP-UHFFFAOYSA-N

• 1-Bromo-2-chlorobenzene, also known as 1-Bromo-2-chlorobenzene, is a useful research compound. Its molecular formula is C6H4BrCl and its molecular weight is 191.45 g/mol. The purity is usually 95%.

2,2-Diethyl-1,3-dioxolane-4-methanol

• CAS RN:
• 5694-80-4

• Formula:
• C8H16O3

• InChI:
• InChI=1S/C8H16O3/c1-3-8(4-2)10-6-7(5-9)11-8/h7,9H,3-6H2,1-2H3

• InChIKey:
• WEIVFXLGBXCVEF-UHFFFAOYSA-N

• 2,2-Diethyl-1,3-dioxolane-4-methanol is a useful research compound. Its molecular formula is C8H16O3 and its molecular weight is 160.21 g/mol. The purity is usually 95%.

1,2,3,4-Tetrahydrocyclopenta[b]indole-7-carbonitrile

• CAS RN:
• 628294-80-4

• Formula:
• C12H10N2

• InChI:
• InChI=1S/C12H10N2/c13-7-8-4-5-12-10(6-8)9-2-1-3-11(9)14-12/h4-6,14H,1-3H2

• InChIKey:
• AXPULGTWTQAENA-UHFFFAOYSA-N

• 1,2,3,4-Tetrahydrocyclopenta[b]indole-7-carbonitrile is a useful research compound. Its molecular formula is C12H10N2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.

Ethyl 3-(4-tert-butoxyphenyl)-3-oxopropanoate

• CAS RN:
• 903094-80-4

• Formula:
• C15H20O4

• InChI:
• InChI=1S/C15H20O4/c1-5-18-14(17)10-13(16)11-6-8-12(9-7-11)19-15(2,3)4/h6-9H,5,10H2,1-4H3

• InChIKey:
• OXOXBVACZFLOBQ-UHFFFAOYSA-N

• Ethyl 3-(4-tert-butoxyphenyl)-3-oxopropanoate is a useful research compound. Its molecular formula is C15H20O4 and its molecular weight is 264.32 g/mol. The purity is usually 95%.

3-(2,5-Dimethylphenyl)-2'-methoxypropiophenone

In Stock

• CAS RN:
• 898794-80-4

• Formula:
• C18H20O2

• InChI:
• InChI=1S/C18H20O2/c1-13-8-9-14(2)15(12-13)10-11-17(19)16-6-4-5-7-18(16)20-3/h4-9,12H,10-11H2,1-3H3

• InChIKey:
• CGUSWPFRCURQEB-UHFFFAOYSA-N

• 3-(2,5-Dimethylphenyl)-2'-methoxypropiophenone is a useful research compound. Its molecular formula is C18H20O2 and its molecular weight is 268.3 g/mol. The purity is usually 95%.

(E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate

In Stock

• CAS RN:
• 1823194-80-4

• Formula:
• C12H13ClF3N5O2S

• InChI:
• InChI=1S/C12H13ClF3N5O2S/c1-24-11(18-19-2-4-20(5-3-19)21(22)23)10-9(13)6-8(7-17-10)12(14,15)16/h6-7H,2-5H2,1H3

• InChIKey:
• AKCZFHGZLFLTDU-UHFFFAOYSA-N

• (E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate is a useful research compound. Its molecular formula is C12H13ClF3N5O2S and its molecular weight is 383.78 g/mol. The purity is usually 95%.

2-[1-[2-(4-Fluorophenyl)acetyl]piperidin-4-yl]-6-phenylpyridazin-3-one

Usually In Stock

• CAS RN:
• 2379994-80-4

• Formula:
• C23H22FN3O2

• InChI:
• InChI=1S/C23H22FN3O2/c24-19-8-6-17(7-9-19)16-23(29)26-14-12-20(13-15-26)27-22(28)11-10-21(25-27)18-4-2-1-3-5-18/h1-11,20H,12-16H2

• InChIKey:
• ZMEVCOHQAREBOU-UHFFFAOYSA-N

• 2-[1-[2-(4-Fluorophenyl)acetyl]piperidin-4-yl]-6-phenylpyridazin-3-one is a useful research compound. Its molecular formula is C23H22FN3O2 and its molecular weight is 391.446. The purity is usually 95%.

2-Fluoro-6-(trichloromethoxy)benzonitrile

In Stock

• CAS RN:
• 1404194-80-4

• Formula:
• C8H3Cl3FNO

• InChI:
• InChI=1S/C8H3Cl3FNO/c9-8(10,11)14-7-3-1-2-6(12)5(7)4-13/h1-3H

• InChIKey:
• YYEZRWWIJAUPRL-UHFFFAOYSA-N

• 2-Fluoro-6-(trichloromethoxy)benzonitrile is a useful research compound. Its molecular formula is C8H3Cl3FNO and its molecular weight is 254.5 g/mol. The purity is usually 95%.

1-(2,6-Dimethylphenyl)-1,5,6,7-tetrahydro-2H-azepin-2-one

In Stock

• CAS RN:
• 1797894-80-4

• Formula:
• C14H17NO

• InChI:
• InChI=1S/C14H17NO/c1-11-7-6-8-12(2)14(11)15-10-5-3-4-9-13(15)16/h4,6-9H,3,5,10H2,1-2H3

• InChIKey:
• MOZRUAQMNSSBSM-UHFFFAOYSA-N

• 1-(2,6-Dimethylphenyl)-1,5,6,7-tetrahydro-2H-azepin-2-one, also known as 1-(2,6-Dimethylphenyl)-1,5,6,7-tetrahydro-2H-azepin-2-one, is a useful research compound. Its molecular formula is C14H17NO and its molecular weight is 215.296. The purity is usually 95%.